Cas no 1261437-30-2 (2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-4-methanol)

• Product Name: 2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-4-methanol
• CAS No: 1261437-30-2
• MF: C₁₃H₁₀Cl₃NO₂
• MW: 318.583000659943
• CID: 4969805
• Update Time: 2025-06-03

2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C13H10Cl3NO2/c1-19-13-12(7(6-18)2-3-17-13)8-4-10(15)11(16)5-9(8)14/h2-5,18H,6H2,1H3
• InChI Key： GETRTLQWJYSMGK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=NC=CC=1CO)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-4-methanol

Comprehensive Overview of 2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-4-methanol (CAS No. 1261437-30-2)

2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-4-methanol (CAS No. 1261437-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and trichlorophenyl substituent, exhibits potential applications in drug discovery and material science. Its molecular structure combines a methoxy group and a hydroxymethyl group, offering versatile reactivity for further derivatization. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its ability to modulate physicochemical properties.

In recent years, the demand for heterocyclic compounds like 2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-4-methanol has surged due to their relevance in medicinal chemistry. The compound’s CAS No. 1261437-30-2 is frequently searched in academic databases, reflecting its importance in structure-activity relationship (SAR) studies. Its trichlorophenyl moiety is notable for enhancing lipophilicity, a critical factor in optimizing drug permeability. Additionally, the pyridine-4-methanol segment provides a handle for further functionalization, making it a valuable intermediate in high-throughput screening campaigns.

The synthesis of 2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-4-methanol involves multi-step organic transformations, often starting from commercially available pyridine derivatives. Key steps include halogenation, methoxylation, and hydroxymethylation, which require precise control of reaction conditions to achieve high yields. Recent advancements in green chemistry have prompted researchers to explore catalytic methods for its production, aligning with the global push for sustainable synthesis. This compound’s CAS No. 1261437-30-2 is also linked to patents highlighting its utility in crop protection formulations, further expanding its industrial relevance.

From a pharmacological perspective, 2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-4-methanol has been investigated for its potential as a kinase inhibitor scaffold. Kinases are pivotal targets in cancer therapy, and the compound’s ability to interact with ATP-binding sites makes it a candidate for drug design. Computational studies, including molecular docking, suggest favorable binding affinities for specific kinase isoforms. These findings have spurred interest in its structure-based optimization, particularly in addressing drug resistance challenges prevalent in oncology.

Another emerging application of CAS No. 1261437-30-2 lies in material science, where its aromatic and polar functionalities contribute to the development of advanced polymers. The compound’s thermal stability and electronic properties are being explored for designing organic semiconductors, a hot topic in renewable energy research. Its incorporation into π-conjugated systems could enhance charge transport in optoelectronic devices, such as OLEDs and solar cells.

In summary, 2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-4-methanol (CAS No. 1261437-30-2) represents a multifaceted compound with broad implications across life sciences and material engineering. Its synthetic versatility, bioactivity potential, and material compatibility make it a subject of ongoing research. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.